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Compound of Interest

Compound Name:

Bis(3-

glycidoxypropyl)tetramethyldisilox

ane

Cat. No.: B085544 Get Quote

This technical guide provides a comprehensive overview of Bis(3-
glycidoxypropyl)tetramethyldisiloxane, a versatile siloxane compound with significant

applications in polymer chemistry and material science. It is intended for researchers,

scientists, and drug development professionals who are interested in the synthesis and

application of advanced materials. This document details the compound's molecular

characteristics, outlines key experimental protocols for its use, and illustrates its reactive

potential.

Core Molecular and Physical Properties
Bis(3-glycidoxypropyl)tetramethyldisiloxane is a siloxane compound distinguished by a

flexible siloxane backbone and two reactive glycidoxypropyl groups.[1] This unique structure

allows for a variety of chemical modifications, making it a valuable precursor in the synthesis of

functional polymers.[1] Its key quantitative properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b085544?utm_src=pdf-interest
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.scientificlabs.com/en/product/organosilicon-reagents/14845-100ml-f
https://www.scientificlabs.com/en/product/organosilicon-reagents/14845-100ml-f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C16H34O5Si2

Molecular Weight 362.61 g/mol [1][2][3][4][5][6][7]

CAS Number 126-80-7[2][4][5][7]

Appearance Colorless or yellowish transparent liquid

Density 0.996 g/mL at 20 °C[2][4]

Boiling Point 184 °C at 2 mmHg[2][4]

Refractive Index n20/D 1.452[2][4]

Flash Point 150 °C (closed cup)[2]

Experimental Protocols
The utility of Bis(3-glycidoxypropyl)tetramethyldisiloxane is primarily demonstrated through

its application in polymerization reactions. Below are generalized methodologies for its

synthesis and subsequent use in creating functional polymers, which are relevant for the

development of novel materials, including those with potential biomedical applications.

Synthesis of Bis(3-
glycidoxypropyl)tetramethyldisiloxane
A common method for the synthesis of this compound involves a hydrosilylation reaction.

Starting Materials: The primary reactants are 1,1,3,3-tetramethyldisiloxane and allyl glycidyl

ether.[1]

Catalyst: A platinum-based catalyst is typically used to facilitate the hydrosilylation.

Reaction Conditions: The reactants are combined in a suitable solvent and heated. The

reaction progress is monitored by techniques such as FTIR or NMR spectroscopy to confirm

the addition of the Si-H group across the allyl double bond.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scientificlabs.com/en/product/organosilicon-reagents/14845-100ml-f
https://www.smolecule.com/products/s1510514
http://science2016.lp.edu.ua/sites/default/files/Full_text_of_%20papers/full_text_1215.pdf
http://orgsyn.org/demo.aspx?prep=v98p0391
https://www.cfmats.com/siloxanes-fluids/13-bis3-glycidoxypropyl-1133-tetramethyldisiloxane.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/14845
https://chemdad.com/index.php?c=article&id=62356
https://www.smolecule.com/products/s1510514
http://orgsyn.org/demo.aspx?prep=v98p0391
https://www.cfmats.com/siloxanes-fluids/13-bis3-glycidoxypropyl-1133-tetramethyldisiloxane.html
https://chemdad.com/index.php?c=article&id=62356
https://www.smolecule.com/products/s1510514
http://orgsyn.org/demo.aspx?prep=v98p0391
https://www.smolecule.com/products/s1510514
http://orgsyn.org/demo.aspx?prep=v98p0391
https://www.smolecule.com/products/s1510514
http://orgsyn.org/demo.aspx?prep=v98p0391
https://www.smolecule.com/products/s1510514
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.benchchem.com/product/b085544?utm_src=pdf-body
https://www.scientificlabs.com/en/product/organosilicon-reagents/14845-100ml-f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Following the reaction, the product is purified, often through vacuum distillation,

to remove the catalyst and any unreacted starting materials.

Amine-Epoxy Click Polymerization
Bis(3-glycidoxypropyl)tetramethyldisiloxane serves as a monomer in the synthesis of

functional poly(siloxane amine)s through an amine-epoxy click polymerization reaction.[6]

Reactants: Bis(3-glycidoxypropyl)tetramethyldisiloxane and a suitable diamine are used

as the monomers.

Solvent: The reaction is typically carried out in a polar aprotic solvent.

Procedure: The monomers are dissolved in the solvent and the mixture is stirred, often at an

elevated temperature, to promote the ring-opening reaction of the epoxy groups by the

amine nucleophiles. This process leads to the formation of a linear or cross-linked polymer,

depending on the functionality of the amine used.

Applications of the Resulting Polymer: The synthesized poly(siloxane amine)s can be further

processed for various material and biological applications.[6]

Reaction Workflow: Polymer Synthesis
The diagram below illustrates the logical workflow of the amine-epoxy polymerization reaction,

a key application of Bis(3-glycidoxypropyl)tetramethyldisiloxane in creating new polymers

with tailored properties.
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Caption: Workflow of poly(siloxane amine) synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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